Cas no 439612-51-8 (5-bromo-3-(propan-2-yl)-1H-indole)

• Product Name: 5-bromo-3-(propan-2-yl)-1H-indole
• CAS No: 439612-51-8
• MF: C₁₁H₁₂BrN
• MW: 238.123682022095
• MDL: MFCD28670377
• CID: 3225573
• PubChem ID: 165438145
• Update Time: 2025-04-21

5-bromo-3-(propan-2-yl)-1H-indole Chemical and Physical Properties

Names and Identifiers

• 1H-INDOLE, 5-BROMO-3-(1-METHYLETHYL)-
• 5-bromo-3-(propan-2-yl)-1H-indole
• F82847
• 5-bromo-3-isopropyl-1H-indole
• MFCD28670377
• CS-0158987
• SCHEMBL3156224
• FBNRLQRIMLEPOY-UHFFFAOYSA-N
• 5-bromo-3-propan-2-yl-1H-indole
• 439612-51-8
• A1-37002
• DB-118363

• MDL： MFCD28670377
• Inchi： 1S/C11H12BrN/c1-7(2)10-6-13-11-4-3-8(12)5-9(10)11/h3-7,13H,1-2H3
• InChI Key： FBNRLQRIMLEPOY-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C(=CN2)C(C)C

Computed Properties

• Exact Mass: 237.01531g/mol
• Monoisotopic Mass: 237.01531g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 15.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives 3-alkylindoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles 3-alkylindoles